N-(3,4,5-Trimethoxybenzoyl)-2-(3-methylphenyl) ethylamine
Cat. No. B8357036
M. Wt: 329.4 g/mol
InChI Key: HGMKEJCGNGMCJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04956371
Procedure details
A solution of methyl 3,4,5-trimethoxybenzoate (31.1 g, 0.138 mol) and 2-(3-methylphenyl)ethylamine (18.6 g, 0.138 mol) was heated at 180° for 6 h. The dark reaction mixture was taken up in methylene chloride and washed with dilute HCl. The solvent was evaporated and the residue was chromatographed on 150 g of neutral alumina. Elution with methyl chloride/hexane (3:1) removed some by-products and elution with methylene chloride gave nearly pure amide F1 which was recrystallized from i-PrOH to give pure F1 (5.2 g, 11%), mp 105-108°.
Name
2-(3-methylphenyl)ethylamine
Quantity
18.6 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:10]=[C:11]([O:15][CH3:16])[C:12]=1[O:13][CH3:14])[C:6]([O:8]C)=O.[CH3:17][C:18]1[CH:19]=[C:20]([CH2:24][CH2:25][NH2:26])[CH:21]=[CH:22][CH:23]=1>C(Cl)Cl>[CH3:16][O:15][C:11]1[CH:10]=[C:5]([CH:4]=[C:3]([O:2][CH3:1])[C:12]=1[O:13][CH3:14])[C:6]([NH:26][CH2:25][CH2:24][C:20]1[CH:21]=[CH:22][CH:23]=[C:18]([CH3:17])[CH:19]=1)=[O:8]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
31.1 g
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C(=O)OC)C=C(C1OC)OC
|
|
Name
|
2-(3-methylphenyl)ethylamine
|
|
Quantity
|
18.6 g
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=C(C=CC1)CCN
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The dark reaction mixture
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with dilute HCl
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the residue was chromatographed on 150 g of neutral alumina
|
WASH
|
Type
|
WASH
|
|
Details
|
Elution with methyl chloride/hexane (3:1)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
removed
|
WASH
|
Type
|
WASH
|
|
Details
|
some by-products and elution with methylene chloride
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C(=O)NCCC2=CC(=CC=C2)C)C=C(C1OC)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
